Cas no 37056-47-6 ((z)-1-diazonio-4-[[(z)-4-diazonio-3-oxidobut-3-enyl]-nitroamino]but-1-en-2-olate)

(z)-1-diazonio-4-[[(z)-4-diazonio-3-oxidobut-3-enyl]-nitroamino]but-1-en-2-olate structure
37056-47-6 structure
Product Name:(z)-1-diazonio-4-[[(z)-4-diazonio-3-oxidobut-3-enyl]-nitroamino]but-1-en-2-olate
CAS No:37056-47-6
MF:C8H10N6O4
MW:254.202800273895
CID:921936
PubChem ID:5012300
Update Time:2025-04-19

(z)-1-diazonio-4-[[(z)-4-diazonio-3-oxidobut-3-enyl]-nitroamino]but-1-en-2-olate Chemical and Physical Properties

Names and Identifiers

    • (z)-1-diazonio-4-[[(z)-4-diazonio-3-oxidobut-3-enyl]-nitroamino]but-1-en-2-olate
    • 1,9-Bisdiazo-5-nitro-5-azanonan-2,8-dion
    • NSC206131
    • 37056-47-6
    • NSC-206131
    • DTXSID50422238
    • Inchi: 1S/C8H10N6O4/c9-11-5-7(15)1-3-13(14(17)18)4-2-8(16)6-12-10/h5-6H,1-4H2
    • InChI Key: LQNBLFFEQROTRQ-UHFFFAOYSA-N
    • SMILES: [O-][N+](N(CCC(C=[N+]=[N-])=O)CCC(C=[N+]=[N-])=O)=O

Computed Properties

  • Exact Mass: 256.09216
  • Monoisotopic Mass: 254.07635282g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 0
  • Topological Polar Surface Area: 87.2Ų

Experimental Properties

  • PSA: 156.42
  • LogP: -0.31498
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